5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazole

• IUPAC Name: 5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazole
• InChI: InChI=1S/C11H10Cl2N2O/c1-7(10-4-5-14-15-10)16-11-3-2-8(12)6-9(11)13/h2-7H,1H3,(H,14,15)
• InChI Key: WVVFQDIAEDHSSL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=NN1)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C11H10Cl2N2O
• DSSTOX Substance ID: DTXSID701256209
• Molecular Weight: 257.11 g/mol
• CAS No.: 321998-97-4

Description

5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazole is a useful research compound. Its molecular formula is C11H10Cl2N2O and its molecular weight is 257.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Efficient methods for synthesizing pyrazole derivatives, including 5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazole, have been developed. For example, the use of ultrasound irradiation has been shown to enhance the synthesis process of ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates with high regioselectivity and yields (Machado et al., 2011).

• Crystal Structure and Molecular Analysis : Studies on similar pyrazole derivatives demonstrate the crystal structure and molecular interactions using techniques like X-ray diffraction and Hirshfeld surface analysis. These studies provide insights into the stability and properties of the compounds (Naveen et al., 2021).

Antimicrobial and Antioxidant Properties

• Antimicrobial Activity : Pyrazole derivatives have been evaluated for their antimicrobial properties. Compounds like ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate, a close relative to the compound , have shown promising results in pharmacological studies (Achutha et al., 2017).

• Antioxidant Activities : Research on pyrazole derivatives also includes their potential antioxidant activities. Studies indicate that these compounds can be effective in scavenging free radicals and providing protection against oxidative stress (Umesha et al., 2009).

Applications in Organic Synthesis

• Precursors in Organic Reactions : Pyrazole derivatives serve as precursors in various organic reactions, such as Sonogashira-type cross-coupling reactions. This opens up avenues for synthesizing a diverse range of organic compounds (Arbačiauskienė et al., 2011).

Potential in Drug Synthesis and Medicinal Chemistry

• Synthesis of Potential Therapeutics : The role of pyrazole derivatives in medicinal chemistry is significant. They are used in synthesizing potential therapeutic agents, notably for their antimicrobial and anticancer properties (Hafez et al., 2016).

• Structural Basis for Drug Design : Understanding the molecular and crystal structure of these compounds aids in drug design, particularly in optimizing interaction with biological targets (Dawood et al., 2011).

Mechanism of Action

Target of Action

The primary target of 5-[1-(2,4-dichlorophenoxy)ethyl]-1H-pyrazole is broad-leaved weeds . This compound is a selective, systemic herbicide used for their control .

Mode of Action

This compound acts as a synthetic auxin, a type of plant hormone. It is absorbed through the leaves and is translocated to the meristems of the plant . This compound induces uncontrolled, unsustainable growth in the weeds, leading to stem curl-over, leaf withering, and eventual plant death .

Biochemical Pathways

It is known that the compound increases the biosynthesis and production of ethylene . This causes uncontrolled cell division, damaging the vascular tissue of the plant .

Pharmacokinetics

The compound is highly soluble in water, volatile, and has a low potential to leach to groundwater based on its chemical properties . It is non-persistent in soil but may persist in aquatic systems under certain conditions .

Result of Action

The result of the action of this compound is the death of the targeted broad-leaved weeds. The uncontrolled growth induced by the compound leads to structural abnormalities and physiological dysfunctions that the plant cannot sustain, leading to its death .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its solubility in water and volatility suggest that it can be easily transported by rain or wind . Moreover, while it is non-persistent in soil, it may persist in aquatic systems under certain conditions, which could influence its efficacy and potential for bioaccumulation .